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Compound of Interest

Compound Name: Flutolanil

Cat. No.: B150245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction

(SPE) of the fungicide Flutolanil from environmental matrices, specifically water and soil. The

methodologies outlined are based on validated analytical procedures and are intended to guide

researchers in the accurate quantification of Flutolanil residues.

Overview
Flutolanil is a systemic fungicide used to control various plant diseases. Its presence in the

environment is a subject of monitoring to ensure ecological and human safety. Solid-phase

extraction is a widely used technique for the selective extraction and concentration of analytes

like Flutolanil from complex sample matrices prior to chromatographic analysis. This document

details the SPE workflow, providing specific protocols for water and soil samples, and

summarizes the expected quantitative performance.

Quantitative Data Summary
The following table summarizes the quantitative data for the analysis of Flutolanil in water and

soil using the described SPE and LC-MS/MS methods.
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Matrix Analyte Method LOQ LOD
Mean
Recovery
(%)

RSD (%)

Water Flutolanil
SPE-

LC/MS/MS
0.1 µg/L[1]

0.0013 -

0.03

µg/L[1]

94.9 -

101.4[1]
2.0 - 2.2[1]

Soil Flutolanil
SPE-

LC/MS/MS

0.01

mg/kg[2]

0.002 -

0.003

mg/kg[2]

95.0 -

105.0
< 10

LOQ: Limit of Quantitation; LOD: Limit of Detection; RSD: Relative Standard Deviation.

Experimental Workflow
The general workflow for the solid-phase extraction of Flutolanil from environmental samples

is depicted below.

Environmental Sample
(Water or Soil)

Extraction
(for Soil Samples)

1. Conditioning 2. Sample Loading 3. Washing
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LC-MS/MS Analysis
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Caption: General workflow for Flutolanil analysis.
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Experimental Protocols
Solid-Phase Extraction Protocol for Water Samples
This protocol is designed for the quantitative determination of Flutolanil in water using SPE

followed by LC-MS/MS analysis.

Materials:

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, 98% or higher

Deionized water

Nitrogen gas evaporator

HPLC vials

Procedure:

SPE Cartridge Conditioning:

Wash the SPE cartridges with 6 mL of acetonitrile.[1]

Equilibrate the cartridges with 6 mL of 10% aqueous acetonitrile.[1]

Sample Loading:

Take a 50 mL water sample and add 5 mL of acetonitrile.[1]

Load the entire sample onto the conditioned SPE cartridge.[1]

Washing:
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Wash the cartridge with 6 mL of 10% aqueous acetonitrile to remove interfering

substances.[1]

Elution:

Elute the retained Flutolanil from the cartridge with 9 mL of acetonitrile.[1]

Sample Concentration and Reconstitution:

Dry the eluate under a gentle stream of nitrogen.[1]

Reconstitute the residue in 5 mL of 50% acetonitrile in water.[1]

The sample is now ready for LC-MS/MS analysis.

Extraction and Solid-Phase Extraction Protocol for Soil
Samples
This protocol describes the extraction of Flutolanil from soil samples and subsequent clean-up

by SPE before LC-MS/MS analysis.

Materials:

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Acetic acid, glacial

Sodium chloride (NaCl)

Phosphate buffer solution (0.1 M, pH 7)

Centrifuge and centrifuge tubes

Shaker

Solid-Phase Extraction (SPE) cartridges (e.g., C18)
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HPLC vials

Procedure:

Soil Sample Extraction:

Weigh 20 g of the soil sample into a centrifuge tube.[2]

Add 50 mL of acetonitrile and shake the sample vigorously for 15 minutes.[2]

Centrifuge at 2500 rpm for 5 minutes.[2]

Collect the supernatant.

Perform a second extraction of the soil pellet with 20 mL of acetonitrile.[2]

Combine the supernatants and adjust the final volume to 100 mL with acetonitrile.[2]

Liquid-Liquid Partitioning:

Take a 12.5 mL aliquot of the extract.[2]

Add 3 g of NaCl and 12.5 mL of 0.1 M phosphate buffer solution (pH 7) and shake.[2]

Allow the layers to separate and collect the upper acetonitrile layer.

Solid-Phase Extraction Clean-up:

Load the acetonitrile extract onto a pre-conditioned SPE cartridge.

Wash the cartridge with 2 mL of acetonitrile:distilled water (4:1, v:v) followed by 2 mL of

acetonitrile.[2]

Elute Flutolanil with 5 mL of acetonitrile:acetic acid (95:5, v:v).[2]

Dilute the eluate to 25 mL with distilled water.[2]

The sample is now ready for LC-MS/MS analysis.
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Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)
The final determination and quantification of Flutolanil are performed using a High-

Performance Liquid Chromatography (HPLC) system coupled with a tandem mass

spectrometer (MS/MS).

LC Conditions:

Column: Cadenza CD-C18, 2.0 mm x 50 mm, 3 µm ODS column[1][2]

Mobile Phase A: Distilled water containing 0.1% formic acid[1][2]

Mobile Phase B: Methanol containing 0.1% formic acid[1][2]

Gradient:

0.0 min: 50% A, 50% B

0.5 min: 30% A, 70% B

5.5 min: 0% A, 100% B

7.5 min: 0% A, 100% B[1][2]

MS/MS Detection:

Mode: Multiple Reaction Monitoring (MRM)[1][2]

Signaling Pathway and Logical Relationship
Diagram
The logical flow of the analytical method from sample collection to final data acquisition can be

visualized as follows:
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Caption: Analytical method logical flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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